Cas no 1443741-47-6 (tert-butyl 3-amino-3-propylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-propylpiperidine-1-carboxylate
• CAS No: 1443741-47-6
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2117339
• Update Time: 2025-08-01

tert-butyl 3-amino-3-propylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-propylpiperidine-1-carboxylate
• CID 83693042
• 1-Piperidinecarboxylic acid, 3-amino-3-propyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H26N2O2/c1-5-7-13(14)8-6-9-15(10-13)11(16)17-12(2,3)4/h5-10,14H2,1-4H3
• InChI Key： FWTDOXYMVKZLGN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCC)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-amino-3-propylpiperidine-1-carboxylate

tert-butyl 3-amino-3-propylpiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-amino-3-propylpiperidine-1-carboxylate (CAS No. 1443741-47-6) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, with its unique structure, has garnered attention due to its potential applications in various therapeutic areas. The molecule consists of a piperidine ring substituted with an amino group and a propyl group at the 3-position, along with a tert-butyl carboxylate group at the 1-position. These structural features contribute to its intriguing chemical properties and biological activity.

The synthesis of tert-butyl 3-amino-3-propylpiperidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

One of the most notable aspects of tert-butyl 3-amino-3-propylpiperidine-1-carboxylate is its role as a precursor in drug development. The compound serves as a building block for constructing complex molecules with potential pharmacological activity. For instance, it has been employed in the synthesis of peptide mimetics and bioisosteres, which are designed to mimic the functions of natural peptides while improving pharmacokinetic properties.

Recent studies have highlighted the importance of tert-butyl 3-amino-3-propylpiperidine-1-carboxylate in medicinal chemistry. Its ability to act as a versatile scaffold has led to its use in designing inhibitors for various enzymes and receptors. For example, derivatives of this compound have been investigated as potential inhibitors of kinases and proteases, which are key targets in cancer and inflammatory diseases.

The chemical stability and solubility profile of tert-butyl 3-amino-3-propylpiperidine-1-carboxylate make it an attractive candidate for formulation development. Researchers have explored its compatibility with different excipients and delivery systems, aiming to enhance its bioavailability and therapeutic efficacy. Nanotechnology-based approaches, such as encapsulation in liposomes or polymeric nanoparticles, have shown promise in improving drug delivery.

In terms of biological activity, tert-butyl 3-amino-3-propylpiperidine-1-carboxylate exhibits interesting properties that warrant further investigation. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in neurodegenerative diseases. Additionally, its anti-inflammatory and antioxidant effects suggest potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of tert-butyl 3-amino-3-propylpiperidine-1-carboxylate allows for extensive functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has facilitated the identification of lead compounds with improved potency and selectivity. Computational methods, including molecular docking and machine learning algorithms, have been instrumental in guiding these efforts.

Looking ahead, the development of tert-butyl 3-amino-3-propylpiperidine-1-carbox